Cas no 58994-45-9 ((3beta)-19-hydroxy-3-methoxypregn-5-en-20-one)

• Product Name: (3beta)-19-hydroxy-3-methoxypregn-5-en-20-one
• CAS No: 58994-45-9
• MF: C₂₂H₃₄O₃
• MW: 346.503567218781
• CID: 1613166
• PubChem ID: 6453737
• Update Time: 2025-04-21

(3beta)-19-hydroxy-3-methoxypregn-5-en-20-one Chemical and Physical Properties

Names and Identifiers

• (3beta)-19-hydroxy-3-methoxypregn-5-en-20-one
• Pregn-5-en-20-one, 19-hydroxy-3-methoxy-, (3beta)-
• 1-[(3S,8S,9S,10S,13S,14S,17S)-10-(hydroxymethyl)-3-methoxy-13-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• DTXSID10974480
• 19-Hydroxy-3-methoxypregn-5-en-20-one
• 19-Hydroxypregnenolone 3-methyl ether
• 58994-45-9

• Inchi： 1S/C22H34O3/c1-14(24)18-6-7-19-17-5-4-15-12-16(25-3)8-11-22(15,13-23)20(17)9-10-21(18,19)2/h4,16-20,23H,5-13H2,1-3H3/t16-,17-,18+,19-,20-,21+,22+/m0/s1
• InChI Key： QUJIZXGNCGEHDK-GPNQSEPASA-N
• SMILES： OC[C@]12CC[C@@H](CC1=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]21)OC

Computed Properties

• Exact Mass: 346.25092
• Monoisotopic Mass: 346.250795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.1
• Boiling Point: 471.7°C at 760 mmHg
• Flash Point: 157.9°C
• Refractive Index: 1.544
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids